N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-1,2,3-triazole-5-carboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2H-triazole-4-carboxamide
• InChI: InChI=1S/C11H10N4O3/c16-11(8-6-12-15-14-8)13-7-1-2-9-10(5-7)18-4-3-17-9/h1-2,5-6H,3-4H2,(H,13,16)(H,12,14,15)
• InChI Key: VMKSQHVYQZIMBS-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)C3=NNN=C3
• Molecular Formula: C11H10N4O3
• Molecular Weight: 246.22 g/mol

Description

“N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-1,2,3-triazole-5-carboxamide” is a chemical compound that belongs to the class of organic compounds known as benzodioxines. These are organic compounds containing a benzene ring fused to a 1,4-dioxin.

Synthesis Analysis

The synthesis of similar compounds often involves complex chemical processes. For instance, compounds like 3-methoxybenzamide derivatives have been synthesized through various methods, including the acylation reaction of aminophenols and benzoylchlorides in specific solvents.

Molecular Structure Analysis

The molecular structure of such compounds is crucial for understanding their chemical behavior and potential applications. X-ray diffraction studies, along with DFT calculations, have been used to determine the crystal structures, demonstrating the significance of intermolecular interactions in defining the molecular geometry of these compounds.

Chemical Reactions Analysis

Compounds of this nature participate in various chemical reactions, highlighting their versatile chemical properties. For example, Rh (III)-catalyzed chemodivergent annulations have been explored, showing the reactivity of such compounds under different conditions.

Physical And Chemical Properties Analysis

The physical properties, such as solubility, melting point, and crystallinity, are crucial for the practical application of these compounds. Techniques like single crystal X-ray diffraction and DFT calculations provide insights into the physical characteristics of such compounds, affecting their solubility and stability.

Scientific Research Applications

Organic Synthesis and Chemical Transformations

• Transformation and Isomerization : Studies on triazole derivatives, like 4-amino-3-benzyl-1,2,3-triazole, reveal their potential in organic synthesis, including isomerization reactions in basic solutions and their use in preparative chemistry. These transformations are essential for creating various derivatives for further applications (Albert, 1970).

• Crystal Structure Analysis : Research on the crystal structure of related compounds, such as cafenstrole (a triazole herbicide), helps in understanding the molecular arrangement and interactions, which are critical for designing molecules with desired properties (Kang et al., 2015).

Pharmacological Applications

• In Silico Drug Design : Compounds synthesized from triazole derivatives have been analyzed for their drug-likeness properties, indicating their potential in drug development. Such studies involve in silico ADME prediction and antimicrobial activity tests, providing insights into the therapeutic potential of these molecules (Pandya et al., 2019).

• Diuretic Activity : Some triazole derivatives, like biphenyl benzothiazole-2-carboxamide, have shown promising diuretic activity in vivo, indicating the potential for developing new therapeutic agents (Yar & Ansari, 2009).

Antimicrobial and Antifungal Research

• Antimicrobial and Antifungal Activities : A variety of triazole derivatives have been synthesized and tested for their antimicrobial and antifungal properties, demonstrating the chemical's role in developing new agents to combat microbial infections (Patel & Patel, 2015).